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Compound of Interest

Compound Name: Flurtamone

Cat. No.: B1673484

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key metabolites of the herbicide
Flurtamone in soil and water environments. The information presented is collated from
regulatory assessments and scientific studies, focusing on quantitative data, experimental
methodologies, and degradation pathways to support environmental risk assessment and
further research.

Core Findings on Flurtamone Metabolism

Flurtamone, a pre-emergence herbicide, undergoes distinct degradation pathways in soil and
water, primarily driven by microbial activity and photolysis. In soil, the major metabolites
identified are 3-trifluoromethylbenzoic acid (TFMBA) and the highly persistent trifluoroacetic
acid (TFA). In the aquatic environment, photodegradation is the principal mechanism, leading
to the formation of flurtamone-carboxylic acid. In water-sediment systems, flurtamone-
desphenyl is also a significant metabolite.

Quantitative Analysis of Flurtamone Metabolites

The following tables summarize the quantitative data on the formation of key Flurtamone
metabolites in soil and water, expressed as the maximum percentage of applied radioactivity
(% AR) observed in various studies.

Table 1: Maximum Occurrence of Flurtamone Metabolites in Soil
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Code Name
AR)

3-

trifluoromethylbe ) ) ,
MO04 ) ) Aerobic Soil 24.7%[1] Major

nzoic acid

(TEMBA)

trifluoroacetic ) ) Minor but
MO05 ) Aerobic Soil 5.5%[2] )

acid (TFA) Persistent
- Benzoic acid Soil (Photolysis) 7.2%[1] Minor

Table 2: Maximum Occurrence of Flurtamone Metabolites in Water

] . Maximum
Metabolite Metabolite . .
Environment Occurrence (% Classification
Code Name
AR)
flurtamone- Water (Aqueous ,
MO7 ] ] ) 33.5%][3] Major
carboxylic acid Photolysis)
Water-Sediment
flurtamone- .
MO8 System (Water 7.8%][3] Major
desphenyl
Phase)
Water-Sediment
flurtamone- System ,
MO8 ) 3.6%][3] Major
desphenyl (Sediment
Phase)

Degradation Pathways and Experimental Workflows

The degradation of Flurtamone in soil and water follows distinct pathways. The diagrams

below, generated using the DOT language, illustrate these processes.

Soil Degradation Pathway
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In soil, Flurtamone is primarily degraded by microorganisms under aerobic conditions. The
trifluoromethylphenyl moiety is cleaved to form the major metabolite, 3-trifluoromethylbenzoic
acid (M04), which is further degraded. A minor but significant pathway involves the formation of
the very persistent metabolite, trifluoroacetic acid (M05). Soil photolysis can also contribute to

degradation, forming benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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